Cas no 277761-24-7 (Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-)

Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]- structure
277761-24-7 structure
Product Name:Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-
CAS No:277761-24-7
MF:C19H30O6
MW:354.437906742096
CID:1432500
Update Time:2024-08-15

Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-
    • Inchi: 1S/C19H30O6/c20-11-5-1-3-7-13-24-17-10-9-16(19(22)23)15-18(17)25-14-8-4-2-6-12-21/h9-10,15,20-21H,1-8,11-14H2,(H,22,23)
    • InChI Key: ZRLFSPVSBZEFKU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OCCCCCCO)C(OCCCCCCO)=C1

Computed Properties

  • Exact Mass: 354.2043

Experimental Properties

  • Density: 1.143±0.06 g/cm3(Predicted)
  • Boiling Point: 549.9±50.0 °C(Predicted)
  • PSA: 96.22
  • pka: 4.33±0.10(Predicted)

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